Cas no 1005583-00-5 (4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid)

• Product Name: 4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid
• CAS No: 1005583-00-5
• MF: C₁₃H₉ClF₄N₂O₂
• MW: 336.669376134872
• MDL: MFCD03419720
• CID: 2621332
• PubChem ID: 17024629
• Update Time: 2025-05-24

4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid
• 4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid
• MFCD03419720
• EN300-228418
• STK312445
• 4-((4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl)methyl)benzoic acid
• 1005583-00-5
• 4-([4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl)benzoic acid
• BBL038709
• 4-{[4-CHLORO-3,5-BIS(DIFLUOROMETHYL)PYRAZOL-1-YL]METHYL}BENZOIC ACID
• AKOS000308380
• CS-0268131
• C13H9ClF4N2O2

• MDL： MFCD03419720
• Inchi： 1S/C13H9ClF4N2O2/c14-8-9(11(15)16)19-20(10(8)12(17)18)5-6-1-3-7(4-2-6)13(21)22/h1-4,11-12H,5H2,(H,21,22)
• InChI Key： NSGLLSIOBKKSHI-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NN(C=1C(F)F)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 336.0288679Da
• Monoisotopic Mass: 336.0288679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 4.15820

Additional information on 4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid

4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid (CAS No. 1005583-00-5): A Comprehensive Overview

4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid, identified by its CAS number 1005583-00-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a benzoic acid core substituted with a 4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound suggests a multifaceted role in various biochemical pathways, making it a valuable candidate for further investigation.

The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive molecules. In particular, the substitution pattern of the pyrazole ring in this compound, with chlorine and difluoromethyl groups at the 3 and 5 positions respectively, imparts specific electronic and steric properties that can influence its interactions with biological targets. The benzoic acid moiety, on the other hand, is a well-known pharmacophore that contributes to the solubility and metabolic stability of many drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have indicated that the 4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl group may interact with specific amino acid residues in target proteins, potentially modulating enzyme activity or receptor binding. This has opened up new avenues for the development of novel therapeutic agents targeting various diseases.

In the realm of drug discovery, the synthesis and characterization of analogs of known bioactive compounds are crucial for identifying new leads with improved pharmacological properties. The structural features of 4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid make it an attractive scaffold for such structural modifications. By varying the substitution patterns on the pyrazole ring or introducing additional functional groups, researchers can fine-tune the biological activity of this compound to develop more effective drugs.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical structure suggests that it may also find utility in materials science and agrochemicals. For instance, the electron-withdrawing nature of the chlorine and difluoromethyl groups could enhance its stability under various environmental conditions, making it a promising candidate for use in specialty chemicals.

The synthesis of 4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The use of these advanced methods not only improves the scalability of production but also allows for greater control over regioselectivity and stereoselectivity.

Evaluation of the pharmacological properties of this compound has been conducted using both in vitro and in vivo models. Initial studies have shown promising results in terms of anti-inflammatory and antioxidant activities. The ability to modulate inflammatory pathways is particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Furthermore, the antioxidant properties suggest potential benefits in protecting against oxidative stress-related disorders.

The development of new therapeutic agents often involves rigorous safety testing to ensure that they are both effective and safe for human use. Preclinical studies have been instrumental in assessing the toxicity profile of 4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid. These studies have provided valuable insights into its metabolic pathways and potential side effects, guiding further optimization efforts.

The integration of cutting-edge technologies such as artificial intelligence (AI) has revolutionized drug discovery by enabling faster identification and optimization of lead compounds. AI-driven platforms can analyze vast datasets to predict how different modifications will affect biological activity. This approach has already been applied to compounds like 4-{4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid, accelerating the process from discovery to development.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.